Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Chemical Communications Pub Date: 2012-01-25 DOI: 10.1039/C2CC17594K

Abstract

Reaction of a zirconium imido and a hydrazinediido complex with bis(trimethylsilyl)sulfur diimide yielded the corresponding formal [2+2] cycloaddition products, the trisimidosulfito complex and the hydrazidobis(imido)sulfito complex containing an unprecedented SN2(N–N) unit.

Graphical abstract: Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite
Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†
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